Cas no 106344-54-1 (Dodec-5-en-1-amine)

• Product Name: Dodec-5-en-1-amine
• CAS No: 106344-54-1
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 1177678
• PubChem ID: 54409551
• Update Time: 2025-04-20

Dodec-5-en-1-amine Chemical and Physical Properties

Names and Identifiers

• Dodec-5-en-1-amine
• 106344-54-1
• DTXSID60711140

• Inchi： 1S/C12H25N/c1-2-3-4-5-6-7-8-9-10-11-12-13/h7-8H,2-6,9-13H2,1H3
• InChI Key： VTDBSMDIIGPVJU-UHFFFAOYSA-N
• SMILES： NCCCCC=CCCCCCC

Computed Properties

• Exact Mass: 183.19885
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• LogP: 4.34230